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2-nitro-N-

propylbenzenesulfonamide

Cat. No.: B3058505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-nitro-N-
propylbenzenesulfonamide, a small molecule of interest in chemical and pharmaceutical

research. This document details its chemical identity, physicochemical properties, and a

proposed synthesis protocol. Due to the limited publicly available data on this specific

compound, this guide leverages information from closely related 2-nitrobenzenesulfonamide

analogs to present potential experimental workflows for synthesis, analysis, and biological

screening. The methodologies and data presented herein are intended to serve as a

foundational resource for researchers initiating studies on this and similar compounds.

Chemical Identity and Properties
2-nitro-N-propylbenzenesulfonamide is a sulfonamide derivative with a nitro group at the

ortho position of the benzene ring and an N-propyl substituent on the sulfonamide nitrogen.
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Identifier Value Source

IUPAC Name
2-nitro-N-

propylbenzenesulfonamide
-

CAS Number 89840-63-1 [1]

Molecular Formula C₉H₁₂N₂O₄S [1]

Molecular Weight 244.27 g/mol [1]

Physicochemical Properties
The following table summarizes the predicted physicochemical properties of 2-nitro-N-
propylbenzenesulfonamide. Experimental verification of these properties is recommended.

Property Predicted Value Source

Boiling Point 396.3 ± 44.0 °C [1]

Density 1.321 ± 0.06 g/cm³ [1]

pKa 10.77 ± 0.40 [1]

Synthesis Protocol
A specific, peer-reviewed synthesis protocol for 2-nitro-N-propylbenzenesulfonamide is not

readily available in the public domain. However, a reliable method can be adapted from the

synthesis of the closely related analog, N-isopropyl-2-nitrobenzenesulfonamide. This reaction

involves the nucleophilic substitution of the chloride in 2-nitrobenzenesulfonyl chloride by

propylamine.[2]

Proposed Synthesis of 2-nitro-N-
propylbenzenesulfonamide
This protocol is based on the Fukuyama amine synthesis, a mild and efficient method for the

preparation of secondary amines from primary amines via a 2-nitrobenzenesulfonamide

intermediate.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB33675369.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB33675369.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB33675369.htm
https://www.benchchem.com/product/b3058505?utm_src=pdf-body
https://www.benchchem.com/product/b3058505?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB33675369.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB33675369.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB33675369.htm
https://www.benchchem.com/product/b3058505?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/n-isopropyl-2-nitrobenzenesulphonamide.htm
https://www.benchchem.com/product/b3058505?utm_src=pdf-body
https://www.benchchem.com/product/b3058505?utm_src=pdf-body
https://en.chem-station.com/reactions-2/2014/03/fukuyama-amine-synthesis.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Scheme:

Propylamine

+

2-Nitrobenzenesulfonyl chloride

2-nitro-N-propylbenzenesulfonamide

Triethylamine (Base)

Dichloromethane (Solvent)

 

Biological Sample (e.g., Plasma, Tissue)

Liquid-Liquid or Solid-Phase Extraction

Evaporation and Reconstitution

HPLC or GC Analysis
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In Vitro Assays

Mechanistic Studies

Cytotoxicity Assay on Host Cells (e.g., Macrophages)

Antiparasitic Assay (e.g., against L. donovani promastigotes and amastigotes)

Determine non-toxic concentration range

Measurement of Reactive Oxygen Species (ROS) and Nitric Oxide (NO) production

If active

Cytokine Profiling (e.g., Th1/Th2 cytokines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3058505#2-nitro-n-propylbenzenesulfonamide-cas-
number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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